2-{(E)-[(4-chloro-2,5-dimethoxyphenyl)imino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(4-chloro-2,5-dimethoxyphenyl)iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C16H16ClNO4/c1-20-13-6-4-5-10(16(13)19)9-18-12-8-14(21-2)11(17)7-15(12)22-3/h4-9,19H,1-3H3
• InChI Key: SLFZDNCZPURZAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol
• CAS No.: 1232826-91-3

Description

The compound “2-{(E)-[(4-chloro-2,5-dimethoxyphenyl)imino]methyl}-6-methoxyphenol” has a molecular formula of C16H16ClNO4. It is used in biochemical research.

Scientific Research Applications

Theoretical and Experimental Investigations

• Spectroscopic Properties and Molecular Structure : The molecular structure and spectroscopic properties of a similar compound, (E)-2-([3,4-dimethylphenyl)imino]methyl)-3-methoxyphenol, were investigated using X-ray diffraction, FT-IR, and UV-vis spectroscopy. This research provides insights into the molecular behaviors of such compounds, which are critical for understanding their potential applications in various fields (Demircioğlu, Albayrak, & Büyükgüngör, 2014).

Chemical Synthesis and Applications

• Selective Methoxy Ether Cleavage and Acylation : A study on 2,6-dimethoxyphenol demonstrates a chemical reaction leading to selective cleavage of methoxy groups, followed by acylation. This type of chemical transformation has applications in creating derivatives used in supramolecular chemistry and as precursors to various products like pesticides, flavors, and fragrances (Adogla et al., 2012).

Biological Activities

• Antibacterial and Antioxidant Activities : Substituted tridentate salicylaldimines, including compounds similar to 2-{(E)-[(4-chloro-2,5-dimethoxyphenyl)imino]methyl}-6-methoxyphenol, have been synthesized and shown to exhibit significant antibacterial and antioxidant activities. The electron-donating groups in these compounds enhance these activities (Oloyede-Akinsulere, Babajide, & Salihu, 2018).

Material Science and Optoelectronics

• Copper(II) Complexes with Optical and Electrical Properties : Novel copper(II) complexes involving similar tridentate ligands demonstrate interesting electrical conductivity and luminescence properties. Such materials are valuable in the development of new optoelectronic devices (Gonul et al., 2018).

• Synthesis of Imines for Therapeutic Potential : Imines, including derivatives like (E)-4-methyl-2-((o-tolylimino)methyl)phenol, are being studied for their potential in various therapeutic applications. The synthesis and structural characterization of these compounds lay the groundwork for their use in medicine (Tatlidil et al., 2022).